(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H24N2O4/c1-23-9-11-24(12-10-23)14-17-18(25)8-7-16-21(26)20(28-22(16)17)13-15-5-3-4-6-19(15)27-2/h3-8,13,25H,9-12,14H2,1-2H3/b20-13-
• InChI Key: OPFCSEVCGOLGMO-MOSHPQCFSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4OC)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4OC)/C3=O)O
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been used as an intermediate in the synthesis of novel derivatives, such as those studied in octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, which serve as models for saframycins, a group of compounds with potential medicinal applications (Saito et al., 1997).

Bioactive Compound Synthesis

• It has been used in the creation of new Mannich bases with potential cytotoxic, anticancer, and carbonic anhydrase inhibitory effects (Gul et al., 2019).

Applications in Antimicrobial and Antitumor Research

• Derivatives of this compound have been isolated from natural sources, like the mangrove endophytic fungus Nigrospora sp., showing moderate antitumor and antimicrobial activities (Xia et al., 2011).

Potential in Photodynamic Therapy for Cancer

• Derivatives of (Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one have been explored for their suitability in photodynamic therapy, particularly in treating cancer, due to their high singlet oxygen quantum yield (Pişkin et al., 2020).

Anticholinesterase Activity

• Some derivatives exhibit potent anticholinesterase action, which can be relevant in the treatment of conditions like Alzheimer's disease (Luo et al., 2005).

Potential in Imaging and Diagnostic Techniques

• Its derivatives have been synthesized for potential use as PET probes in imaging specific enzymes, like the proviral integration site in moloney murine leukemia virus kinase 1 (PIM1), a target in certain cancers (Gao et al., 2013).

Interaction with DNA

• Schiff base compounds derived from this chemical have been studied for their interaction with Salmon sperm DNA, indicating potential applications in genetic and biochemical research (Sirajuddin et al., 2013).